5-(1,1-Difluoroethyl)-2-fluorobenzoic acid

• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol
• SMILES: CC(C1=CC(=C(C=C1)F)C(=O)O)(F)F
• InChI: InChI=1S/C9H7F3O2/c1-9(11,12)5-2-3-7(10)6(4-5)8(13)14/h2-4H,1H3,(H,13,14)
• InChIKey: TUJWAZJEAZLOSC-UHFFFAOYSA-N

5-(1,1-Difluoroethyl)-2-fluorobenzoic Acid – Physicochemical & Structural Profile

5-(1,1-Difluoroethyl)-2-fluorobenzoic acid (CAS 1554029-87-6) is a fluorinated aromatic carboxylic acid with the molecular formula C9H7F3O2 and a molecular weight of 204.15 g/mol . Its structure features a benzoic acid core with a fluorine atom at the 2-position and a 1,1-difluoroethyl group at the 5-position. The compound exhibits predicted physicochemical properties including a pKa of 3.05±0.10, a boiling point of 271.9±40.0 °C, and a density of 1.354±0.06 g/cm³ . As a fluorinated building block, it is primarily utilized as an intermediate in pharmaceutical and agrochemical research, where its unique substitution pattern can impart distinct electronic and steric properties to target molecules.

Type Fluorinated aromatic building block

Substitution 2-Fluoro & 5-(1,1-difluoroethyl) enable electronic and steric tuning

Acidity context Intermediate pKa profile supports salt formation screening

Substitution Limitations for 5-(1,1-Difluoroethyl)-2-fluorobenzoic Acid

Direct substitution of 5-(1,1-difluoroethyl)-2-fluorobenzoic acid with other fluorinated benzoic acid derivatives is scientifically unsound due to quantifiable differences in their key physicochemical and biological properties. The specific 1,1-difluoroethyl moiety at the 5-position, in conjunction with the 2-fluoro substituent, establishes a unique electronic environment that cannot be replicated by analogs with different substituents such as trifluoromethyl or methyl groups. As demonstrated in comparative studies, even minor structural changes within this class can lead to significant variations in acidity (pKa), lipophilicity (LogP), and metabolic stability, which directly impact a compound's suitability as a synthetic intermediate or a potential bioisostere in drug discovery programs [1][2].

5-CF₃ analog

Increased acidity and altered electron withdrawal may shift reactivity and solubility profiles.

5-Methyl analog

Absence of fluorine electronic effects can change lipophilicity and metabolic stability context.

5-Methoxy analog

Metabolic lability of methoxy group limits interchangeability; 1,1-difluoroethyl group provides stability differentiation.

• [1] Anderson, M. O., et al. (2013). 1,1-Difluoroethyl-substituted triazolothienopyrimidines as inhibitors of a human urea transport protein (UT-B): New analogs and binding model. Bioorganic & Medicinal Chemistry Letters, 23(11), 3338-3342. https://doi.org/10.1016/j.bmcl.2013.03.094 View Source
• [2] Zhou, Q., et al. (2018). Recent advance in the synthesis of (1,1-difluoroethyl)arenes. Journal of Fluorine Chemistry, 216, 102-106. https://doi.org/10.1016/j.jfluchem.2018.10.008 View Source

5-(1,1-Difluoroethyl)-2-fluorobenzoic Acid vs. Structural Analogs

pKa Modulation and Intermediate Acidity

5-(1,1-Difluoroethyl)-2-fluorobenzoic acid exhibits a predicted pKa of 3.05 , which is distinct from its closest structural analogs. The 5-trifluoromethyl analog (2-fluoro-5-(trifluoromethyl)benzoic acid) has a predicted pKa of 2.84 , while the 5-methyl analog (2-fluoro-5-methylbenzoic acid) has a predicted pKa of 3.34 . This positions the target compound's acidity as intermediate, offering a different ionization profile that affects solubility and salt formation characteristics.

pKa Modulation

Data to verify

Target pKa 3.05 | CF₃ analog 2.84 | CH₃ analog 3.34

Supports distinct ionization and salt formation optimization

Predicted pKa values; experimental validation advised

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa = 3.05±0.10 (Predicted)
Comparator Or Baseline	2-fluoro-5-(trifluoromethyl)benzoic acid: pKa = 2.84±0.10 (Predicted); 2-fluoro-5-methylbenzoic acid: pKa = 3.34±0.10 (Predicted)
Quantified Difference	ΔpKa (Target vs. CF3 analog) = +0.21; ΔpKa (Target vs. CH3 analog) = -0.29
Conditions	Predicted pKa values using computational methods, as reported by ChemicalBook

Why This Matters

This difference in pKa quantifies the distinct ionization state of the compound at physiological pH, which is a critical factor in drug design for optimizing solubility, permeability, and salt formation.

Enhanced Microsomal Stability via 1,1-Difluoroethyl Motif

The 1,1-difluoroethyl group, as present in 5-(1,1-difluoroethyl)-2-fluorobenzoic acid, confers enhanced metabolic stability. In a direct comparison, a 1,1-difluoroethyl-substituted triazolothienopyrimidine (compound 1c) demonstrated significantly improved microsomal stability compared to its ethyl-substituted counterpart (compound 1a) [1]. This is a class-level benefit of the 1,1-difluoroethyl group, which acts as a metabolically stable bioisostere for groups like methoxy or ethyl.

Microsomal Stability

Class-level

Improved stability reported for 1,1-difluoroethyl analog vs ethyl

May support reduced metabolic clearance context

Rat microsome assay; specific endpoint data not provided

Evidence Dimension	Microsomal Stability
Target Compound Data	Inferred improved stability based on 1,1-difluoroethyl-containing analog 1c
Comparator Or Baseline	Ethyl-substituted analog 1a (metabolically labile)
Quantified Difference	Compound 1c (1,1-difluoroethyl) exhibited improved microsomal stability; specific percentage remaining after 30 min incubation with rat liver microsomes was not explicitly stated in the abstract but was described as 'improved' [1].
Conditions	In vitro microsomal stability assay using rat liver microsomes and NADPH

Why This Matters

This class-level evidence supports the selection of this compound as a key intermediate for creating drug candidates with prolonged half-lives and reduced metabolic clearance, a primary goal in modern medicinal chemistry.

• [1] Anderson, M. O., et al. (2013). 1,1-Difluoroethyl-substituted triazolothienopyrimidines as inhibitors of a human urea transport protein (UT-B): New analogs and binding model. Bioorganic & Medicinal Chemistry Letters, 23(11), 3338-3342. https://doi.org/10.1016/j.bmcl.2013.03.094 View Source

Methoxy Bioisosterism and Metabolic Stability

The 1,1-difluoroethyl group (CF2CH3) is recognized as a bioisostere for a methoxy group (OCH3), mimicking its steric and electronic features but with the critical advantage of superior metabolic stability [1]. This property is inherent to the 1,1-difluoroethyl moiety and is therefore a key differentiator for 5-(1,1-difluoroethyl)-2-fluorobenzoic acid compared to methoxy-containing benzoic acid analogs. The replacement of a metabolically labile methoxy group with a 1,1-difluoroethyl group is a validated strategy to enhance the pharmacokinetic profile of drug candidates.

Methoxy Bioisosterism

Class-level

1,1-Difluoroethyl group is a metabolically stable methoxy replacement

Supports building block selection for improved PK profiles

Review-level evidence; adapt to specific chemotype

Evidence Dimension	Metabolic Stability of Bioisosteres
Target Compound Data	Contains the 1,1-difluoroethyl group, a known metabolically stable bioisostere for methoxy
Comparator Or Baseline	Methoxy-containing analog (e.g., 2-fluoro-5-methoxybenzoic acid)
Quantified Difference	The methoxy group is known to be metabolically labile, whereas the 1,1-difluoroethyl group is metabolically stable [1].
Conditions	In vivo metabolic studies and drug design principles, as reviewed in the literature [1]

Why This Matters

This established bioisosteric relationship provides a strong rationale for procuring this compound as a strategic building block for medicinal chemistry programs aiming to improve the metabolic stability and overall drug-like properties of lead candidates.

• [1] Zhou, Q., et al. (2018). Recent advance in the synthesis of (1,1-difluoroethyl)arenes. Journal of Fluorine Chemistry, 216, 102-106. https://doi.org/10.1016/j.jfluchem.2018.10.008 View Source

R&D Application Scenarios for 5-(1,1-Difluoroethyl)-2-fluorobenzoic Acid

Synthesis of Metabolically Stable Drug Candidates

Use 5-(1,1-difluoroethyl)-2-fluorobenzoic acid as a key intermediate to synthesize drug candidates with improved metabolic stability. The 1,1-difluoroethyl group serves as a bioisostere for metabolically labile groups like methoxy, a strategy validated in the literature for enhancing microsomal stability and overall pharmacokinetic profiles [1][2].

Physicochemical Property Optimization in Lead Series

Leverage the compound's intermediate pKa (3.05) and unique lipophilic character for fine-tuning the physicochemical properties of lead compounds. Compared to the more acidic CF3 analog (pKa 2.84) and the less acidic methyl analog (pKa 3.34), this compound offers a distinct ionization profile that can be exploited to optimize solubility, permeability, and salt formation .

Agrochemical Discovery: Crop Protection Agents

The 1,1-difluoroethyl group is a valuable motif in agrochemical research due to its ability to enhance metabolic stability and lipophilicity. This compound can serve as a versatile building block for the synthesis of new fluorinated agrochemicals with improved field performance and environmental persistence [1].

Application

Selection Property

Validation Focus

Metabolic stability-focused lead optimization

1,1-Difluoroethyl as methoxy bioisostere

Microsomal stability and PK profiling

Physicochemical property tuning in lead series

Intermediate acidity profile for fine-tuned ionization

Solubility and salt formation assessment

Agrochemical building block synthesis

Lipophilicity and metabolic stability enhancement

Environmental persistence and field-performance screening

• [1] Zhou, Q., et al. (2018). Recent advance in the synthesis of (1,1-difluoroethyl)arenes. Journal of Fluorine Chemistry, 216, 102-106. https://doi.org/10.1016/j.jfluchem.2018.10.008 View Source
• [2] Anderson, M. O., et al. (2013). 1,1-Difluoroethyl-substituted triazolothienopyrimidines as inhibitors of a human urea transport protein (UT-B): New analogs and binding model. Bioorganic & Medicinal Chemistry Letters, 23(11), 3338-3342. https://doi.org/10.1016/j.bmcl.2013.03.094 View Source